Cas no 1806370-01-3 (3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1806370-01-3
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 4796911
• Update Time: 2025-10-24

3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12ClNO4/c12-5-6(14)4-8-7(10(15)11(16)17)2-1-3-9(8)13/h1-3,10,15H,4-5,13H2,(H,16,17)
• InChI Key： JBKJXSDTEAWGMK-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(=CC=CC=1C(C(=O)O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid

Comprehensive Overview of 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1806370-01-3)

3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1806370-01-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique mandelic acid backbone and functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug development, particularly for targeting enzymes and receptors involved in metabolic pathways. Its chloro and keto substituents make it a versatile intermediate for further chemical modifications.

The growing interest in 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid aligns with the broader trend of precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being scrutinized for their ability to modulate specific biological targets. Recent studies highlight its relevance in enzyme inhibition and signal transduction, making it a candidate for innovative therapies. Its CAS No. 1806370-01-3 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

From a synthetic chemistry perspective, 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid offers a robust scaffold for derivatization. Its amino and carboxylic acid functionalities enable conjugation with other pharmacophores, enhancing drug-like properties. This adaptability is crucial for designing next-generation therapeutics, especially in oncology and neurology. The compound's structural complexity also makes it a valuable tool for studying stereochemistry and molecular interactions in aqueous environments.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid. Optimizing its production to reduce waste and energy consumption aligns with global efforts to minimize the environmental impact of chemical manufacturing. Searches for eco-friendly synthesis and biodegradable intermediates often include this compound, underscoring its relevance in sustainable science.

The analytical characterization of CAS No. 1806370-01-3 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. Quality control protocols for this compound are stringent, as even minor impurities can affect experimental outcomes in high-throughput screening and in vitro assays.

Looking ahead, the demand for 3-Amino-2-(3-chloro-2-oxopropyl)mandelic acid is expected to rise, driven by its applications in drug discovery and biocatalysis. Its integration into combinatorial chemistry libraries further expands its utility. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in the development of novel therapeutic agents.